
chloranil environmental fate degradation
studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chloranil

CAS No.: 118-75-2

Cat. No.: S576286

Get Quote

Chloranil Profile and Environmental Fate

Chloranil (Tetrachloro-1,4-benzoquinone) is a now obsolete fungicide that was historically used as a seed

protectant to control diseases like downy mildew and damping-off on vegetables and ornamental seedlings

[1].

The table below summarizes its key environmental fate properties based on available data:

Parameter Value Classification / Implication

Water Solubility 250 mg/L (at 20°C,

pH 7) [1]

Moderate aqueous solubility [1]

Soil Degradation (DT₅₀) 6 days (aerobic,

typical) [1]

Non-persistent in soil systems [1]

Octanol-Water Partition
Coefficient (Log P)

2.22 [1] Low; suggests low leaching potential [1]

Vapour Pressure 1.0 mPa (at 20°C) [1] Low volatility [1]
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Parameter Value Classification / Implication

Bio-concentration Factor
(BCF)

Low risk (based on
Log P < 3) [1]

Low risk of bioaccumulation (though high
potential was noted elsewhere in the data) [1]

Primary Degradation
Route

Soil degradation [1] Not specified, but soil microbes are implied.

Hazards and Regulatory Status

Chloranil's profile includes several important environmental and health hazards that are critical for

researchers to note.

Aspect Details

Ecotoxicity Highly toxic to fish [1]. It is classified as hazardous to the environment, with special
attention needed for aquatic life [2].

Mammalian
Toxicity

Acute oral LD₅₀ > 4000 mg/kg (low toxicity), but it is an irritant to the skin, eyes,
and respiratory tract [1] [2] [3].

Decomposition When heated, it decomposes to emit toxic fumes including hydrogen chloride gas
[2] [3].

Regulatory
Status

Not approved under current EU regulations (EC 1107/2009) and is considered
obsolete, though it may be available in some countries [1].

Inferred Degradation Pathways and Experimental
Considerations

While explicit degradation studies were not found, the available data allows for inferences about its

environmental behavior.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://www.smolecule.com/products/s576286?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://cameochemicals.noaa.gov/chemical/19970
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://cameochemicals.noaa.gov/chemical/19970
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://www.smolecule.com/products/s576286?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram outlines the general environmental fate and degradation workflow for an obsolete

pesticide like chloranil, based on the data points we have.
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Based on its classification as a quinone fungicide, its mode of action involves the inhibition of electron

transport, photophosphorylation, and CO₂ fixation in target fungi [1]. This reactive nature suggests that

its degradation likely involves microbial and chemical processes that disrupt the quinone structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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